Cas no 923176-86-7 (3-Amino-1,1,1-trifluoro-4-methylhexan-2-one)

• Product Name: 3-Amino-1,1,1-trifluoro-4-methylhexan-2-one
• CAS No: 923176-86-7
• MF: C₇H₁₂F₃NO
• MW: 183.171492576599
• MDL: MFCD08691391
• CID: 2101690
• Update Time: 2025-06-13

3-Amino-1,1,1-trifluoro-4-methylhexan-2-one Chemical and Physical Properties

Names and Identifiers

• 3-AMINO-1,1,1-TRIFLUORO-4-METHYLHEXAN-2-ONE
• 3-Amino-1,1,1-trifluoro-4-methylhexan-2-one

• MDL： MFCD08691391
• Inchi： 1S/C7H12F3NO/c1-3-4(2)5(11)6(12)7(8,9)10/h4-5H,3,11H2,1-2H3
• InChI Key： RTWZGHLDMLCPBU-UHFFFAOYSA-N
• SMILES： FC(C(C(C(C)CC)N)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 167
• Topological Polar Surface Area: 43.1

Additional information on 3-Amino-1,1,1-trifluoro-4-methylhexan-2-one

Introduction to 3-Amino-1,1,1-trifluoro-4-methylhexan-2-one (CAS No. 923176-86-7) and Its Emerging Applications in Chemical Biology

3-Amino-1,1,1-trifluoro-4-methylhexan-2-one, identified by its Chemical Abstracts Service (CAS) number 923176-86-7, is a fluorinated amino ketone that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features—including a fluorine-substituted backbone and an amine functional group—has demonstrated promising potential in various biochemical applications. The presence of fluorine atoms introduces specific electronic and steric properties, making this molecule a valuable candidate for drug discovery, molecular probes, and synthetic chemistry.

The structure of 3-amino-1,1,1-trifluoro-4-methylhexan-2-one consists of a six-carbon chain with a ketone group at the second carbon, an amine group at the third carbon, and three fluorine atoms at the first carbon. The fluorine substitution enhances the compound's lipophilicity and metabolic stability, which are critical factors in pharmaceutical design. Additionally, the amine functionality allows for further derivatization, enabling the synthesis of more complex molecules such as peptidomimetics or enzyme inhibitors.

In recent years, fluorinated compounds have become increasingly prominent in medicinal chemistry due to their ability to modulate biological activity and improve pharmacokinetic profiles. Studies have highlighted that fluorine atoms can influence binding affinity, metabolic resistance, and cellular uptake of drug candidates. The amino-ketone core of 3-amino-1,1,1-trifluoro-4-methylhexan-2-one has been explored in the development of novel therapeutic agents targeting various diseases, including cancer and infectious disorders.

One of the most compelling aspects of this compound is its utility as a building block in synthetic chemistry. The fluorinated side chain provides a versatile scaffold for constructing more intricate molecules with tailored properties. Researchers have leveraged this compound to develop fluorinated peptidomimetics, which mimic the structure of natural peptides while offering improved stability and bioavailability. Such derivatives are particularly relevant in the design of protease inhibitors and antimicrobial agents.

Recent advancements in computational chemistry have further illuminated the potential of 3-amino-1,1,1-trifluoro-4-methylhexan-2-one as a lead compound. Molecular docking studies have demonstrated its binding interactions with enzymes such as kinases and proteases, suggesting its suitability for inhibiting key pathways involved in cancer progression. Moreover, fluorescent derivatives of this compound have been investigated as probes for cellular imaging, taking advantage of the electron-withdrawing effects of fluorine to enhance signal intensity.

The pharmaceutical industry has also shown interest in this compound due to its potential as an intermediate in the synthesis of fluorinated APIs (Active Pharmaceutical Ingredients). The ability to introduce fluorine atoms at specific positions on a molecular scaffold is crucial for achieving optimal pharmacological effects. For instance, trifluoromethyl groups are widely recognized for their role in enhancing binding affinity and metabolic stability in drug molecules. The structural features of 3-amino-1,1,1-trifluoro-4-methylhexan-2-one make it an attractive precursor for such modifications.

From a synthetic perspective, the preparation of 3-amino-1,1,1-trifluoro-4-methylhexan-2-one involves multi-step organic transformations that highlight its complexity and versatility. Advanced synthetic methodologies, including cross-coupling reactions and fluorochemical transformations, have been employed to construct its unique framework. These synthetic strategies not only showcase the compound's synthetic challenge but also contribute to the broader development of fluorinated chemistry.

The biological activity of this compound has been further explored through structural analogs derived from its core scaffold. By modifying substituents such as hydroxyl or ether groups adjacent to the amine or ketone functionalities, researchers have generated libraries of derivatives with enhanced bioactivity against specific targets. Such efforts align with modern drug discovery trends that emphasize structure-based design and high-throughput screening.

In conclusion,3-amino-1,1,1-trifluoro-4-methylhexan-2-one (CAS No. 923176-86-7) represents a significant advancement in fluorinated chemistry with broad implications for pharmaceutical research. Its unique structural attributes—comprising a fluorinated backbone and an amine group—position it as a valuable tool for developing novel therapeutics and molecular probes. As computational methods continue to refine our understanding of its interactions with biological targets,this compound is poised to play an increasingly pivotal role in future drug development efforts.